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Compound of Interest

Compound Name: 2-Chloro-5-nitrotoluene

Cat. No.: B086962

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, handling procedures, and disposal plans for 2-
Chloro-5-nitrotoluene. Adherence to these guidelines is critical for ensuring a safe laboratory
environment.

Hazard Summary

2-Chloro-5-nitrotoluene is a hazardous chemical that poses significant health risks. It is
harmful if swallowed, inhaled, or comes into contact with the skin.[1][2] The substance causes
skin and serious eye irritation.[1] Prolonged or repeated exposure may lead to organ damage.
[1] It is also toxic to aquatic life with long-lasting effects.[1]

Hazard Description

Harmful if swallowed, in contact with skin, or if

Acute Toxicity ,
inhaled.[1][2]
Skin Corrosion/Irritation Causes skin irritation.[1][2]
Eye Damage/Irritation Causes serious eye irritation.[1][2]

B o May cause damage to organs through
Specific Target Organ Toxicity
prolonged or repeated exposure.[1]

Aquatic Hazard Toxic to aquatic life with long-lasting effects.[1]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 2-Chloro-5-
nitrotoluene. The recommended PPE provides a barrier against potential exposure and
minimizes health risks.

Protection Type Specific Recommendations

Wear safety glasses with side-shields
] conforming to EN166, or chemical splash
Eye and Face Protection _
goggles.[3] A face shield may be necessary for

tasks with a high risk of splashing.[4]

Chemical-resistant gloves (e.g., butyl rubber or
nitrile) must be worn.[3][5] Always inspect
_ _ gloves for integrity before use. Wear a lab coat
Skin Protection ) ) )
or chemical-resistant apron.[6] For extensive
handling, chemical-resistant coveralls may be

required.[7]

Use in a well-ventilated area.[2] If dust or
) ) aerosols may be generated, a NIOSH-approved
Respiratory Protection ) ] ] ]
respirator with appropriate cartridges should be

used.[8]

Closed-toe shoes are required. For handling

larger quantities or in case of spill risk,
Footwear , ,

chemical-resistant, steel-toed boots are

recommended.[7]

Operational Plan for Handling 2-Chloro-5-
nitrotoluene

This step-by-step guide outlines the procedures for the safe handling of 2-Chloro-5-
nitrotoluene from preparation to disposal.

1. Preparation:
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Ensure a well-ventilated work area, preferably a chemical fume hood.

Assemble all necessary PPE and ensure it is in good condition.

Have an emergency eyewash station and safety shower readily accessible.[1]

Prepare a designated waste container for 2-Chloro-5-nitrotoluene waste.

. Handling:

Wear all required PPE before handling the chemical.

Avoid the formation of dust and aerosols.[8]

Do not eat, drink, or smoke in the handling area.[1][2]

Wash hands thoroughly after handling.[1]

Keep the container tightly closed when not in use.[1]

. Storage:

Store in a dry, cool, and well-ventilated place.[1]

Keep containers tightly closed to prevent leakage.[1]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[9]

. First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[10]

If on Skin: Immediately wash the affected area with plenty of soap and water for at least 15
minutes.[1] Remove contaminated clothing. If skin irritation persists, seek medical attention.

[1]

If in Eyes: Immediately rinse eyes with plenty of water for at least 15 minutes, also under the
eyelids.[1] Seek immediate medical attention.[1]
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 If Swallowed: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards.[1] Seek immediate medical attention.[1]

Disposal Plan

All waste containing 2-Chloro-5-nitrotoluene must be treated as hazardous waste.

» Waste Collection: Collect all solid and liquid waste in designated, properly labeled, and
sealed containers.

» Disposal Method: Dispose of the waste through an approved waste disposal plant.[1][2] Do
not dispose of it in the sanitary sewer system or the environment.[1] Chemical waste
generators must adhere to local, regional, and national hazardous waste regulations for
complete and accurate classification and disposal.[1]

Chemical Spill Workflow

The following diagram outlines the logical workflow for responding to a chemical spill of 2-
Chloro-5-nitrotoluene.
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Evacuate Immediate Area
Alert Others

l

Assess the Spill
(Size and Hazard)

Don Appropriate PPE

Contain the Spill
(Use absorbent material)

Clean Up Spill Residue

Decontaminate Area and Equipment

Dispose of Contaminated Materials
as Hazardous Waste

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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